2-Morpholin-4-ylphenyl trifluoromethanesulfonate
Cat. No. B8403230
M. Wt: 311.28 g/mol
InChI Key: WQPLCWXXJWECGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07977485B2
Procedure details
2.78 ml (16.4 mmol) of trifluoromethanesulphonic anhydride are slowly added dropwise to a solution, cooled to −10° C., of 2 g (10.9 mmol) of 2-(4-morpholinyl)-phenol and 4.57 ml (32.8 mmol) of triethylamine in 15 ml of dichloromethane. The mixture is stirred at −10° C. for 30 min and then at 0° C. for 30 min. It is washed successively with 10% strength sodium bicarbonate solution, water and saturated sodium chloride solution, dried over sodium sulphate and concentrated in vacuo, and the residue is dried under high vacuum. 3.48 g (87.6% of theory) of the title compound are obtained.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:15])([F:14])[S:3]([O:6]S(C(F)(F)F)(=O)=O)(=[O:5])=[O:4].[N:16]1([C:22]2[CH:27]=[CH:26][CH:25]=[CH:24][C:23]=2O)[CH2:21][CH2:20][O:19][CH2:18][CH2:17]1.C(N(CC)CC)C>ClCCl>[F:1][C:2]([F:15])([F:14])[S:3]([O:6][C:23]1[CH:24]=[CH:25][CH:26]=[CH:27][C:22]=1[N:16]1[CH2:17][CH2:18][O:19][CH2:20][CH2:21]1)(=[O:5])=[O:4]
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Inputs
Step One
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Name
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|
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Quantity
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2.78 mL
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Type
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reactant
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Smiles
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FC(S(=O)(=O)OS(=O)(=O)C(F)(F)F)(F)F
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Step Two
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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N1(CCOCC1)C1=C(C=CC=C1)O
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Name
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Quantity
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4.57 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at −10° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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at 0° C. for 30 min
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Duration
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30 min
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WASH
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Type
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WASH
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Details
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It is washed successively with 10% strength sodium bicarbonate solution, water and saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the residue is dried under high vacuum
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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FC(S(=O)(=O)OC1=C(C=CC=C1)N1CCOCC1)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
